Cas no 37771-09-8 (1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI))

• Product Name: 1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI)
• CAS No: 37771-09-8
• MF: C₃₁H₄₆Cl₂N₂O₂S
• MW: 581.680145740509
• CID: 306910
• PubChem ID: 216860
• Update Time: 2025-04-19

1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-(diethylamino)-1-[7-[5-(diethylamino)pentanoyl]-9H-thioxanthen-2-yl]pentan-1-one,dihydrochloride
• 2,7-Bis[5-(diethylamino)valeryl]thioxanthene dihydrochloride
• ADPNEXIJDPHSQO-UHFFFAOYSA-N
• 1-Pentanone, 1,1'-(9H-thioxanthene-2,7-diyl)bis(5-(diethylamino)-, dihydrochloride
• 37771-09-8
• 1,1'-(9H-Thioxanthene-2,7-diyl)bis(5-(diethylamino)-1-pentanone) dihydrochloride
• SCHEMBL11859109
• 5-Diethylamino-1-[7-(5-diethylaminopentanoyl)-9H-thioxanthen-2-yl]pent an-1-one dihydrochloride
• DTXSID30191218
• 1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI)

• Inchi： 1S/C31H44N2O2S.2ClH/c1-5-32(6-2)19-11-9-13-28(34)24-15-17-30-26(21-24)23-27-22-25(16-18-31(27)36-30)29(35)14-10-12-20-33(7-3)8-4;;/h15-18,21-22H,5-14,19-20,23H2,1-4H3;2*1H
• InChI Key： ADPNEXIJDPHSQO-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C2C=CC(=CC=2CC2C=C(C=CC1=2)C(CCCCN(CC)CC)=O)C(CCCCN(CC)CC)=O

Computed Properties

• Exact Mass: 580.26608
• Monoisotopic Mass: 580.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 16
• Complexity: 609
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• Boiling Point: 645.2°Cat760mmHg
• Flash Point: 344°C
• PSA: 40.62